Cas no 842140-28-7 (4-(2-bromoprop-2-en-1-yl)-2-chloro-1-fluorobenzene)

• Product Name: 4-(2-bromoprop-2-en-1-yl)-2-chloro-1-fluorobenzene
• CAS No: 842140-28-7
• MF: C₉H₇BrClF
• MW: 249.507284402847
• CID: 1822035
• PubChem ID: 2756881
• Update Time: 2025-04-21

4-(2-bromoprop-2-en-1-yl)-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(3-CHLORO-4-FLUOROPHENYL)-1-PROPENE
• 4-(2-bromoprop-2-en-1-yl)-2-chloro-1-fluorobenzene
• Benzene, 4-(2-bromo-2-propen-1-yl)-2-chloro-1-fluoro-
• 4-(2-bromoprop-2-enyl)-2-chloro-1-fluorobenzene
• PC2325
• AKOS016016738
• DTXSID80373608
• 4-(2-Bromoallyl)-2-chloro-1-fluorobenzene
• DB-313617
• 842140-28-7

• MDL： MFCD06201199
• Inchi： 1S/C9H7BrClF/c1-6(10)4-7-2-3-9(12)8(11)5-7/h2-3,5H,1,4H2
• InChI Key： AZTIRPDPMYMQNM-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 247.94000
• Monoisotopic Mass: 247.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 264.9°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.558
• PSA: 0.00000
• LogP: 3.93020

4-(2-bromoprop-2-en-1-yl)-2-chloro-1-fluorobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes